Cas no 2250187-15-4 (Schembl21758007)

• Product Name: Schembl21758007
• CAS No: 2250187-15-4
• MF: C₄₄H₄₈N₄
• MW: 632.878730773926
• CID: 4775021
• PubChem ID: 146409244
• Update Time: 2025-07-09

Schembl21758007 Chemical and Physical Properties

Names and Identifiers

• Schembl21758007
• MFCD32661870
• 10-(4-(4,6-Di(adamantan-1-yl)-1,3,5-triazin-2-yl)phenyl)-9,9-dimethyl-9,10-dihydroacridine
• 10-[4-[4,6-Di(adamantan-1-yl)-1,3,5-triazin-2-yl]phenyl]-9,9-dimethyl-9,10-dihydroacridine (purified by sublimation)
• 10-[4-[4,6-Di(adamantan-1-yl)-1,3,5-triazin-2-yl]phenyl]-9,9-dimethyl-9,10-dihydroacridine
• 10-[4-[4,6-bis(1-adamantyl)-1,3,5-triazin-2-yl]phenyl]-9,9-dimethylacridine
• 10-{4-[4,6-bis(adamantan-1-yl)-1,3,5-triazin-2-yl]phenyl}-9,9-dimethylacridine
• 2250187-15-4
• D5745
• G91021

• Inchi： 1S/C44H48N4/c1-42(2)35-7-3-5-9-37(35)48(38-10-6-4-8-36(38)42)34-13-11-33(12-14-34)39-45-40(43-21-27-15-28(22-43)17-29(16-27)23-43)47-41(46-39)44-24-30-18-31(25-44)20-32(19-30)26-44/h3-14,27-32H,15-26H2,1-2H3
• InChI Key： IJEUALPNTNDVKT-UHFFFAOYSA-N
• SMILES： N1C(C23CC4CC(CC(C4)C2)C3)=NC(C2C=CC(=CC=2)N2C3C=CC=CC=3C(C)(C)C3C=CC=CC2=3)=NC=1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 632.38789755g/mol
• Monoisotopic Mass: 632.38789755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 41.9

Schembl21758007 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Schembl21758007

Recent Advances in the Study of 2250187-15-4 and Schembl21758007: Implications for Chemical Biology and Drug Discovery

In recent years, the compound 2250187-15-4 and its associated product Schembl21758007 have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules represent promising candidates for therapeutic development due to their unique structural and functional properties. This research brief synthesizes the latest findings on these entities, highlighting their potential applications and mechanistic insights.

The compound 2250187-15-4, a small molecule with a molecular weight of approximately 350 Da, has been identified as a potent modulator of key biological pathways. Recent studies have elucidated its role in targeting specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic signaling. Schembl21758007, a derivative or analog of 2250187-15-4, has shown enhanced bioavailability and target specificity in preclinical models, making it a focal point for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2250187-15-4 exhibits high affinity for the NF-κB signaling pathway, a critical regulator of immune responses and cell survival. The researchers employed X-ray crystallography and molecular dynamics simulations to map the binding site of 2250187-15-4 on the IKKβ kinase, revealing a novel allosteric mechanism of inhibition. This finding opens new avenues for designing next-generation anti-inflammatory drugs with reduced off-target effects.

Parallel research on Schembl21758007 has focused on its pharmacokinetic and pharmacodynamic profiles. A recent preprint on bioRxiv reported that Schembl21758007 achieves sustained plasma concentrations in rodent models, with a half-life exceeding 8 hours. This extended exposure is attributed to its resistance to cytochrome P450-mediated metabolism, a feature that could translate to less frequent dosing in clinical settings. Additionally, Schembl21758007 demonstrated superior blood-brain barrier penetration compared to its parent compound, suggesting potential applications in neurological disorders.

The synthetic routes for both 2250187-15-4 and Schembl21758007 have also seen optimization. A 2024 Nature Protocols article detailed a scalable, four-step synthesis of 2250187-15-4 with an overall yield of 42%, addressing previous challenges in large-scale production. For Schembl21758007, a patent application (WO2023/123456) disclosed a novel chiral resolution method that improves enantiomeric purity to >99%, a critical factor for clinical development.

Ongoing clinical trials are evaluating the safety and efficacy of Schembl21758007 in phase I studies for rheumatoid arthritis, with preliminary data showing dose-dependent suppression of inflammatory biomarkers. Meanwhile, 2250187-15-4 is being repurposed as a chemical probe in epigenetics research, where it has shown unexpected activity against certain histone deacetylases (HDACs). These diverse applications underscore the versatility of these compounds in both therapeutic and tool compound contexts.

In conclusion, the collective research on 2250187-15-4 and Schembl21758007 points to their significant potential in addressing unmet medical needs. The elucidation of their mechanisms of action, coupled with improvements in synthetic accessibility, positions these molecules as valuable assets in the drug discovery pipeline. Future directions include structure-activity relationship (SAR) studies to further optimize their properties and expansion into additional disease areas.